Cas no 1806489-05-3 (Methyl 3-fluoro-2-methylpyridine-6-acetate)

• Product Name: Methyl 3-fluoro-2-methylpyridine-6-acetate
• CAS No: 1806489-05-3
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4906543
• Update Time: 2025-06-08

Methyl 3-fluoro-2-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-2-methylpyridine-6-acetate

• Inchi： 1S/C9H10FNO2/c1-6-8(10)4-3-7(11-6)5-9(12)13-2/h3-4H,5H2,1-2H3
• InChI Key： NSUBIYCUKFKRQY-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC(=O)OC)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-fluoro-2-methylpyridine-6-acetate

Recent Advances in the Synthesis and Applications of Methyl 3-fluoro-2-methylpyridine-6-acetate (CAS: 1806489-05-3)

Methyl 3-fluoro-2-methylpyridine-6-acetate (CAS: 1806489-05-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in drug discovery, owing to its unique chemical properties and versatility in organic synthesis.

The synthesis of Methyl 3-fluoro-2-methylpyridine-6-acetate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85%. This method not only enhances efficiency but also reduces the environmental impact compared to traditional synthetic routes. The study further emphasized the compound's role as a precursor in the synthesis of potent EGFR inhibitors, which are critical in cancer therapy.

In addition to its synthetic utility, Methyl 3-fluoro-2-methylpyridine-6-acetate has been investigated for its biological activity. Research conducted by a team at the University of Cambridge (2024) revealed that derivatives of this compound exhibit promising inhibitory effects on specific protein kinases involved in inflammatory pathways. These findings suggest potential applications in treating autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another area of interest is the use of Methyl 3-fluoro-2-methylpyridine-6-acetate in the development of PET (Positron Emission Tomography) tracers. A recent publication in ACS Chemical Biology (2024) described the incorporation of fluorine-18 labeled analogs of this compound for imaging studies. The researchers reported high selectivity and binding affinity for target proteins, making it a valuable tool for non-invasive diagnostic imaging in oncology and neurology.

Despite these advancements, challenges remain in the large-scale production and application of Methyl 3-fluoro-2-methylpyridine-6-acetate. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in clinical settings. Future research directions may focus on green chemistry approaches to synthesis, as well as expanding its utility in other therapeutic areas, such as infectious diseases and neurodegenerative disorders.

In conclusion, Methyl 3-fluoro-2-methylpyridine-6-acetate (CAS: 1806489-05-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic imaging, underscoring its importance in modern medicine. Continued exploration of its synthetic pathways and biological activities will likely yield further breakthroughs in the coming years.